L-Serine, L-seryl-L-alanyl-L-seryl-L-asparaginyl-L-leucyl-L-glutaminyl-

• CAS No.: 577724-60-8
• Molecular Formula: C27H47N9O13
• Molecular Weight: 705.7 g/mol
• IUPAC Name: (2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]propanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoyl]amino]-4-methylpentanoyl]amino]-5-oxopentanoyl]amino]-3-hydroxypropanoic acid
• InChI: InChI=1S/C27H47N9O13/c1-11(2)6-15(24(45)32-14(4-5-19(29)40)23(44)36-18(10-39)27(48)49)33-25(46)16(7-20(30)41)34-26(47)17(9-38)35-21(42)12(3)31-22(43)13(28)8-37/h11-18,37-39H,4-10,28H2,1-3H3,(H2,29,40)(H2,30,41)(H,31,43)(H,32,45)(H,33,46)(H,34,47)(H,35,42)(H,36,44)(H,48,49)/t12-,13-,14-,15-,16-,17-,18-/m0/s1
• InChI Key: CHVRGWZXTHHETE-GOMYCMKKSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CO)C(=O)O)NC(=O)[C@H](CO)N
• Canonical SMILES: CC(C)CC(C(=O)NC(CCC(=O)N)C(=O)NC(CO)C(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CO)NC(=O)C(C)NC(=O)C(CO)N

Description

L-Serine, L-seryl-L-alanyl-L-seryl-L-asparaginyl-L-leucyl-L-glutaminyl- is a peptide compound composed of multiple amino acids. L-serine is a non-essential amino acid that plays a crucial role in various biological processes, including protein synthesis, cell proliferation, and neurotransmitter production . This compound is particularly significant in the field of neuroprotection and has been studied for its potential therapeutic applications in neurological diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of L-Serine, L-seryl-L-alanyl-L-seryl-L-asparaginyl-L-leucyl-L-glutaminyl- typically involves solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids to a growing peptide chain anchored to a solid resin. The process includes the following steps:

Activation: The carboxyl group of the incoming amino acid is activated using reagents like carbodiimides or uronium salts.

Coupling: The activated amino acid is coupled to the amino group of the growing peptide chain.

Deprotection: Temporary protecting groups on the amino acids are removed to allow for the next coupling reaction.

Cleavage: :